Cas no 941881-16-9 (N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941881-16-9
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6403956
• PubChem ID: 16906942
• Update Time: 2025-10-12

N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide
• 941881-16-9
• F2348-0216
• CCG-296861
• N-(3,4-dimethoxyphenethyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• AKOS024642503
• N-[2-(3,4-dimethoxyphenyl)ethyl]-5-methylfuro[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C19H20N2O4/c1-12-4-6-15-14(21-12)11-18(25-15)19(22)20-9-8-13-5-7-16(23-2)17(10-13)24-3/h4-7,10-11H,8-9H2,1-3H3,(H,20,22)
• InChI Key： SAAYSURCUMAJSU-UHFFFAOYSA-N
• SMILES： C12C=C(C(NCCC3=CC=C(OC)C(OC)=C3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.6Ų

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide

Comprehensive Overview of N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-16-9)

N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide, with the CAS number 941881-16-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of furopyridine carboxamides, which are known for their potential therapeutic applications. The unique structural features of this molecule, including the 3,4-dimethoxyphenyl and 5-methylfuro[3,2-b]pyridine moieties, contribute to its distinct chemical and biological properties.

In recent years, the scientific community has shown growing interest in furopyridine derivatives due to their versatility in drug discovery. Researchers are particularly intrigued by the compound's potential as a kinase inhibitor or receptor modulator, topics frequently searched in academic databases and AI-driven platforms. The dimethoxyphenyl group, a common pharmacophore, is often associated with compounds exhibiting neuroprotective or anti-inflammatory effects, aligning with current trends in neurodegenerative disease research.

The synthesis of CAS 941881-16-9 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular formula, C₁₉H₂₀N₂O₄, reflects a moderate molecular weight (340.38 g/mol), making it suitable for drug-like properties assessments. The compound's lipophilicity (LogP) and hydrogen bonding capacity are critical parameters evaluated in ADMET studies, a hot topic in modern pharmaceutical development.

From a structural perspective, the furo[3,2-b]pyridine core represents a privileged scaffold in medicinal chemistry. This bicyclic system combines features of both furan and pyridine rings, offering unique electronic properties that influence protein-ligand interactions. The 5-methyl substitution and carboxamide side chain further modulate the compound's binding affinity and selectivity, key considerations in structure-activity relationship (SAR) studies.

Current research trends highlight the importance of small molecule modulators in targeting cellular signaling pathways. Given this context, N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide may hold promise for investigating enzyme inhibition mechanisms or allosteric modulation effects. These applications resonate with frequent search queries about precision medicine and targeted therapies in oncology and neurology.

The compound's physicochemical properties have been characterized through various analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Such data are crucial for researchers exploring bioisosteric replacements or lead optimization strategies. The 3,4-dimethoxy substitution pattern is particularly noteworthy, as it often enhances blood-brain barrier permeability—a property highly sought after in CNS drug development.

In the context of green chemistry initiatives, synthetic routes to 941881-16-9 have been optimized to minimize environmental impact. This aligns with increasing searches for sustainable synthesis methods and eco-friendly pharmaceuticals. The compound's stability under various pH conditions and thermal stress has also been investigated, addressing common formulation challenges in drug development.

From a commercial perspective, CAS 941881-16-9 serves as a valuable research chemical for academic and industrial laboratories. Its applications span high-throughput screening platforms and fragment-based drug design. The growing demand for novel heterocycles in pharmaceutical pipelines ensures continued interest in this chemical entity.

Future research directions may explore the compound's potential in polypharmacology or as a chemical probe for studying biological systems. With increasing emphasis on computational drug design, molecular docking studies of N-2-(3,4-dimethoxyphenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide could provide insights into its binding modes with various protein targets.

In summary, 941881-16-9 represents an intriguing case study in modern medicinal chemistry, combining structural complexity with therapeutic potential. Its investigation contributes to broader discussions about drug discovery paradigms and molecular diversity in pharmaceutical research, topics that consistently rank high in scientific literature searches and AI-assisted queries.